Cas no 1608-78-2 (Heptanedioic acid,3-oxo-)

Heptanedioic acid,3-oxo- structure
Heptanedioic acid,3-oxo- structure
Product Name:Heptanedioic acid,3-oxo-
CAS No:1608-78-2
MF:C7H10O5
MW:174.151302814484
CID:193929
PubChem ID:3014019
Update Time:2025-04-19

Heptanedioic acid,3-oxo- Chemical and Physical Properties

Names and Identifiers

    • Heptanedioic acid,3-oxo-
    • 3-oxoheptanedioic acid
    • CHEBI:37259
    • Heptanedioic acid, 3-oxo-
    • 1608-78-2
    • 3-oxopimelic acid
    • beta-Ketopimelic acid
    • LMFA01170069
    • Q27117086
    • 3-Ketopimelinsaure
    • SCHEMBL284957
    • 3-Ketoheptanedioic acid
    • DTXSID20167008
    • Inchi: 1S/C7H10O5/c8-5(4-7(11)12)2-1-3-6(9)10/h1-4H2,(H,9,10)(H,11,12)
    • InChI Key: IYNRULSFFKEOLT-UHFFFAOYSA-N
    • SMILES: O=C(CC(=O)O)CCCC(=O)O

Computed Properties

  • Exact Mass: 174.0528
  • Monoisotopic Mass: 174.05282342g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 91.7Ų

Experimental Properties

  • PSA: 91.67

Heptanedioic acid,3-oxo- Related Literature

  • 1. The efficient, enantioselective synthesis of quinoxaline, pyrazine and 1,2,4-triazine substituted α-amino acids from vicinal tricarbonyls
    Robert M. Adlington,Jack E. Baldwin,David Catterick,Gareth J. Pritchard J. Chem. Soc. Perkin Trans. 1 2001 668
  • 2. The efficient, enantioselective synthesis of quinoxaline, pyrazine and 1,2,4-triazine substituted α-amino acids from vicinal tricarbonyls
    Robert M. Adlington,Jack E. Baldwin,David Catterick,Gareth J. Pritchard J. Chem. Soc. Perkin Trans. 1 2001 668
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